![molecular formula C12H21ClN2O3 B1522471 [1-(2-Chloro-acetyl)-piperidin-4-yl]-carbamic acid tert-butyl ester CAS No. 1013921-00-0](/img/structure/B1522471.png)
[1-(2-Chloro-acetyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure of “[1-(2-Chloro-acetyl)-piperidin-4-yl]-carbamic acid tert-butyl ester” is not provided in the search results .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, etc. Unfortunately, these specific properties for “this compound” are not provided in the search results .Scientific Research Applications
Synthesis of Sedridines, Ethylnorlobelols, and Coniine
The compound plays a role in the synthesis of biologically active alkaloids like sedridine, allosedridine, and coniine. A study demonstrates the versatility of related piperidine-carboxylic acid esters as chiral building blocks for these syntheses, highlighting the chemical's utility in producing structurally diverse small molecules useful in biology and medicine (Passarella et al., 2005).
Development of Multi-Target Therapeutic Drugs
A similar compound, dimethyl-carbamic acid 2,3-bis-dimethylcarbamoyloxy-6-(4-ethyl-piperazine-1-carbonyl)-phenyl ester, has been evaluated as a new drug candidate for Alzheimer's disease. This research highlights the potential of such compounds in developing multi-target therapeutic strategies (Lecanu et al., 2010).
Preparation of Piperidine Derivatives
Research shows that derivatives of 4-hydroxy-3,4-dihydro-2H-pyridine-1-carboxylic acid, related to the queried compound, can be prepared from serine and terminal acetylenes. These derivatives serve as versatile intermediates for a range of amines containing substituted piperidine subunits, useful in various scientific applications (Acharya & Clive, 2010).
Synthesis and Biological Evaluation
Compounds like tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, related to the queried chemical, have been synthesized and evaluated for their biological activities. Such studies contribute to understanding the potential pharmacological applications of these compounds (Kulkarni et al., 2016).
Asymmetric Synthesis of Piperidinedicarboxylic Acids
Research on asymmetric syntheses of piperidinedicarboxylic acid derivatives, which are structurally similar to the requested compound, contributes to the development of chiral compounds. These syntheses are crucial for creating specific stereochemistry in pharmaceutical compounds (Xue et al., 2002).
Mechanism of Action
Properties
IUPAC Name |
tert-butyl N-[1-(2-chloroacetyl)piperidin-4-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21ClN2O3/c1-12(2,3)18-11(17)14-9-4-6-15(7-5-9)10(16)8-13/h9H,4-8H2,1-3H3,(H,14,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULSBBPVLLBKLLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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